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Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Toxicological Profile of 3-Methylheptanenitrile

Executive Summary
This document serves as a technical guide on the toxicological data currently available for 3-
Methylheptanenitrile (CAS No. 75854-65-8). Despite a comprehensive search of scientific

literature and toxicological databases, it is crucial to note that there is a significant lack of in-

depth, publicly available toxicological studies for this compound. The information that is

available is primarily derived from safety data sheets (SDS), which provide basic hazard

warnings but do not contain detailed experimental data. This guide summarizes the available

information and highlights the current data gaps.

Chemical and Physical Properties
A summary of the basic chemical and physical properties of 3-Methylheptanenitrile is

presented in Table 1. This data is primarily sourced from computational models and has not

been extensively verified through experimental studies.
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Property Value Source

Molecular Formula C8H15N PubChem[1]

Molecular Weight 125.21 g/mol PubChem[1]

CAS Number 75854-65-8 PubChem[1]

Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility No data available

Toxicological Data
A thorough search for quantitative toxicological data for 3-Methylheptanenitrile yielded no

specific experimental studies. Safety data sheets indicate that the toxicological properties of

this substance have not been thoroughly investigated. The primary health hazard identified is

the potential for serious eye irritation.

Table 2: Summary of Available Toxicological Information
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Endpoint Result Classification

Acute Oral Toxicity No data available Not classifiable

Acute Dermal Toxicity No data available Not classifiable

Acute Inhalation Toxicity No data available Not classifiable

Skin Corrosion/Irritation No data available Not classifiable

Serious Eye Damage/Irritation Causes serious eye irritation Category 2A

Respiratory or Skin

Sensitization
No data available Not classifiable

Germ Cell Mutagenicity No data available Not classifiable

Carcinogenicity No data available Not classifiable

Reproductive Toxicity No data available Not classifiable

Specific Target Organ Toxicity

(Single Exposure)
No data available Not classifiable

Specific Target Organ Toxicity

(Repeated Exposure)
No data available Not classifiable

Aspiration Hazard No data available Not classifiable

Experimental Protocols
Due to the absence of published toxicological studies, no detailed experimental protocols for 3-
Methylheptanenitrile are available.

Signaling Pathways and Mechanistic Data
There is currently no information available regarding the signaling pathways or mechanisms of

toxicity for 3-Methylheptanenitrile.

Logical Workflow for Hazard Assessment
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In the absence of empirical data, a logical workflow for a preliminary hazard assessment of a

novel nitrile compound like 3-Methylheptanenitrile would involve a combination of in silico

predictions and a tiered testing strategy.

In Silico Assessment

In Vitro Testing In Vivo Testing (if necessary)QSAR Modeling
(Toxicity Prediction)

Genotoxicity Assays
(e.g., Ames Test)

Prioritize testing

Read-Across Analysis
(Analogs: other nitriles)

Cytotoxicity Assays
(e.g., Neutral Red Uptake)

Tiered approach
Acute Toxicity Studies

(e.g., OECD 420)
Inform dose selection Repeated Dose Studies

(e.g., OECD 407)

Click to download full resolution via product page

Caption: A logical workflow for the hazard assessment of a data-poor substance.

Conclusion and Data Gaps
The current publicly available information on the toxicology of 3-Methylheptanenitrile is

extremely limited. The primary identified hazard is serious eye irritation, as indicated in safety

data sheets. There is a complete lack of quantitative toxicological data, including acute and

chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity.

For any meaningful risk assessment or for use in drug development, a comprehensive

toxicological evaluation according to established regulatory guidelines (e.g., OECD, FDA)

would be required. This would involve a battery of in vitro and in vivo studies to characterize the

potential hazards of this compound. Researchers and drug development professionals should

exercise extreme caution when handling 3-Methylheptanenitrile and should assume it to be

potentially hazardous in the absence of data to the contrary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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